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Compound of Interest

Compound Name: Ganoderenic acid C

Cat. No.: B15596666 Get Quote

For researchers, scientists, and drug development professionals, the safe and effective

handling of specialized compounds like Ganoderenic acid C is paramount. This guide

provides comprehensive procedural and logistical information, including personal protective

equipment (PPE), operational plans, and disposal protocols to ensure laboratory safety and

experimental integrity. While a specific Safety Data Sheet (SDS) for Ganoderenic acid C is not

readily available, this document compiles safety information from closely related ganoderic

acids to establish conservative and protective handling procedures.

Quantitative Data Summary
The following tables summarize key quantitative data for Ganoderenic acid C and a closely

related compound, Ganoderic acid C1, for easy reference and comparison.

Table 1: Physicochemical Properties of Ganoderenic Acid C

Property Value Source(s)

CAS Number 100665-42-7 [1]

Molecular Formula C₃₀H₄₄O₇ [1]

Molecular Weight 516.7 g/mol [1]

Physical Description Solid [1]

Solubility Soluble in Methanol [1]
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Table 2: Physicochemical Properties of Ganoderic Acid C1

Property Value Source(s)

CAS Number 95311-97-0 [2]

Molecular Formula C₃₀H₄₂O₇ [2]

Molar Mass 514.65 g/mol [2]

Appearance
White to light yellow

solid/powder
[2]

Melting Point 150-151 °C [2]

Solubility in DMSO ≥ 40 mg/mL [2]

Water Solubility 0.0064 g/L (Predicted) [2]

Personal Protective Equipment (PPE)
A comprehensive suite of PPE should be worn at all times when handling Ganoderenic acid C
in powdered or solubilized form to minimize exposure and ensure a safe laboratory

environment.

Table 3: Recommended Personal Protective Equipment
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PPE Category Item Specification

Eye Protection Safety Goggles
Chemical splash goggles with

side-shields.

Hand Protection Gloves
Chemical-resistant, disposable

nitrile gloves.

Body Protection Lab Coat/Gown
Impervious, long-sleeved lab

coat or gown.

Respiratory Protection Respirator

A suitable respirator should be

used when handling the

powder form to avoid

inhalation, especially if dust

formation is likely or when

working outside a ventilated

enclosure.

Operational Plan: Step-by-Step Handling
Procedures
Adherence to the following handling procedures is critical for minimizing risk and ensuring the

integrity of the compound.

Preparation:

Ensure all handling of powdered Ganoderenic acid C is performed in a chemical fume

hood to prevent inhalation of dust and aerosol formation.

Designate a specific area for handling and clearly label it.

Handling:

Work in a well-ventilated area.

Avoid contact with skin, eyes, and clothing.
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Do not eat, drink, or smoke in the designated handling area.

Wash hands thoroughly after handling.

Storage:

Store Ganoderenic acid C at -20°C for long-term stability.[3]

For solutions in DMSO, store at -80°C for up to 6 months or at -20°C for up to 1 month,

protected from light.[4]

Keep the container tightly closed in a dry and well-ventilated place.[5]

Disposal Plan
Proper disposal of Ganoderenic acid C and associated waste is crucial to prevent

environmental contamination and ensure laboratory safety.

Unused Product: Dispose of unused Ganoderenic acid C as hazardous chemical waste.

Contact your institution's environmental health and safety (EHS) office for specific guidelines.

Contaminated Materials: All materials that have come into contact with Ganoderenic acid C,

including gloves, pipette tips, and empty containers, should be disposed of as hazardous

chemical waste.

Solutions:

Solid Form: Solid Ganoderenic acid C1, a related compound, is considered non-

hazardous waste and can typically be disposed of in the regular solid waste stream if not

contaminated with hazardous materials.[2]

Solutions in Organic Solvents (e.g., DMSO): Do not dispose of organic solvent solutions

down the drain.[2] Collect these solutions in a designated hazardous waste container for

organic solvents and arrange for pickup and disposal according to your institution's EHS

procedures.[2]
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The following are general protocols for the extraction and quantification of ganoderic acids,

primarily based on methodologies for the closely related Ganoderic acid C1. Researchers

should adapt these protocols to their specific experimental needs.

Extraction of Ganoderic Acids from Ganoderma Species
This protocol describes the extraction of ganoderic acids from the fruiting bodies of Ganoderma

lucidum.

Material Preparation:

Obtain dried fruiting bodies of Ganoderma lucidum.

Clean the raw material and grind it into a fine powder (40-60 mesh).

Store the powder in a cool, dry place.[2]

Ethanol Extraction:

Weigh 10 g of the powdered Ganoderma lucidum.

Add 200 mL of 95% ethanol.[1]

Heat the mixture at 80°C for 2 hours with constant stirring.[1]

Filter the extract through gauze and then centrifuge at 5000 x g for 20 minutes at 4°C to

collect the supernatant.[1]

Repeat the extraction process twice more with fresh ethanol.

Combine the supernatants and evaporate the solvent under reduced pressure using a

rotary evaporator at 40°C to obtain the crude extract.[1]

Quantitative Analysis by High-Performance Liquid
Chromatography (HPLC)
This protocol outlines a general method for the quantitative analysis of Ganoderic acid C1,

which can be adapted for Ganoderenic acid C.
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Chromatographic Conditions:

Column: Zorbax C18 column (e.g., 250 mm × 4.6 mm, 5 µm).[1]

Mobile Phase: Gradient elution with Acetonitrile (A) and 0.1% Acetic Acid in water (B).[1]

Flow Rate: 0.8 mL/min.[1]

Detection Wavelength: 252 nm.[1]

Column Temperature: 30°C.[1]

Injection Volume: 20 µL.

Procedure:

Standard Preparation: Prepare a stock solution of the Ganoderenic acid C standard in

methanol (e.g., 1 mg/mL). Create a series of working standard solutions by diluting the

stock solution to generate a calibration curve (e.g., 1, 5, 10, 25, 50, 100 µg/mL).[1]

Sample Preparation: Dissolve a known amount of the dried extract in methanol to a

suitable concentration and filter through a 0.2 µm syringe filter before injection.[1]

Analysis: Inject the standard and sample solutions into the HPLC system. Identify the

Ganoderenic acid C peak based on the retention time of the standard and quantify the

amount using the calibration curve.[1]

Signaling Pathways and Logical Relationships
Ganoderic acids, including the closely related Ganoderic acid C1, have been shown to exert

their biological effects by modulating several key signaling pathways, primarily the NF-κB,

MAPK, and AP-1 pathways, which are central to inflammatory responses.
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Caption: Inhibition of pro-inflammatory signaling pathways by Ganoderenic Acid C.
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Caption: General experimental workflow for extraction and analysis of Ganoderenic Acid C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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